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Compound of Interest

Compound Name: Hsd17B13-IN-93

Cat. No.: B12363863 Get Quote

The proper disposal of the small molecule inhibitor Hsd17B13-IN-93 is critical to ensure

laboratory safety, protect the environment, and maintain regulatory compliance. As a standard

practice, all laboratory chemical waste should be treated as hazardous unless explicitly

determined to be non-hazardous by a qualified professional.[1] The following guidelines provide

a comprehensive, step-by-step approach for the safe handling and disposal of Hsd17B13-IN-
93 and associated waste materials.

Pre-Disposal Planning and Waste Minimization
Before beginning any experiment involving Hsd17B13-IN-93, a complete disposal plan must be

in place.[2] A key aspect of this plan is waste minimization. To reduce the volume of chemical

waste generated, researchers should:

Order only the smallest necessary quantity of the chemical.[3]

Maintain a current inventory of all laboratory chemicals.[3][4]

Whenever feasible, substitute hazardous chemicals with less hazardous alternatives.[3]

Design experiments to use the smallest possible scale.[3]

Personal Protective Equipment (PPE)
When handling Hsd17B13-IN-93 for disposal, appropriate personal protective equipment must

be worn. This includes, but is not limited to:
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Safety goggles or a face shield

Chemical-resistant gloves

A lab coat

Closed-toe shoes

Waste Segregation and Containerization
Proper segregation of chemical waste is crucial to prevent dangerous reactions.[4][5] Follow

these steps for segregating and containerizing Hsd17B13-IN-93 waste:

Solid Waste:

Dispose of unused or expired Hsd17B13-IN-93 in its original container if possible,

ensuring the label is intact.[2]

Contaminated materials such as gloves, paper towels, and weigh boats should be

collected in a designated, leak-proof container lined with a chemically compatible bag.

Liquid Waste:

Solutions containing Hsd17B13-IN-93 should be collected in a separate, clearly labeled,

and leak-proof waste container.

Do not mix organic solvent waste with aqueous waste.[2]

Ensure the waste container is made of a material compatible with the solvents used.

Plastic containers are often preferred.[3]

Never overfill liquid waste containers; leave at least one inch of headspace to allow for

expansion.[5]

Keep waste containers securely capped at all times, except when adding waste.[3][5]

Sharps Waste:
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Needles, syringes, or other contaminated sharps must be disposed of in a designated,

puncture-resistant sharps container.

Labeling and Storage
Accurate and clear labeling of all waste containers is a regulatory requirement and essential for

safety.[3][6]

All waste containers must be labeled with the words "Hazardous Waste."[5]

The label must clearly identify all chemical constituents by their full names (no abbreviations

or formulas) and their approximate percentages or volumes.[5]

The label should also indicate the specific hazards of the waste (e.g., flammable, toxic,

corrosive).[5]

Store all hazardous waste in a designated and secure "Satellite Accumulation Area" within

the laboratory.[3][5] This area should be away from heat sources and direct sunlight.[6]

Disposal of Empty Containers
Containers that once held Hsd17B13-IN-93 must be handled with care. The procedure for

disposing of empty containers can be complex and depends on the specific hazards of the

chemical.[2] If the compound is determined to be acutely hazardous, the container must be

triple-rinsed with a suitable solvent.[1][2] The rinsate from this process must be collected and

disposed of as hazardous waste.[1][2] After proper cleaning, and with all labels defaced, the

container may be disposed of as regular trash.[1]

Final Disposal Procedures
Under no circumstances should Hsd17B13-IN-93 or its solutions be disposed of down the sink

or by evaporation in a fume hood.[1][7] The final disposal of the collected hazardous waste

must be handled by the institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal company.[6] Contact your EHS office to schedule a waste

pickup and for any specific institutional procedures.
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Quantitative Data Summary for Chemical Waste
Handling

Parameter Guideline Source

Empty Container Residue

No more than 2.5 cm (1 in.) or

3% by weight for containers <

110 gal.

[2]

Acute Hazardous Waste

Rinsing

Triple rinse with a solvent

equal to ~5% of the container

volume.

[1][2]

Maximum Container Weight

Should be compatible with

load handling regulations (e.g.,

max 15 kg).

[6]

Satellite Accumulation Time
Partially filled containers may

remain for up to 1 year.
[5]

Full Container Removal

Must be removed from the

Satellite Accumulation Area

within 3 days.

[5]

Experimental Workflow for Hsd17B13-IN-93 Disposal
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Caption: Workflow for the proper disposal of Hsd17B13-IN-93 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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